5-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C15H12FN3OS/c16-11-5-3-10(4-6-11)13-8-14(19-18-13)15(20)17-9-12-2-1-7-21-12/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: VDXHUTLEBXSAJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=CC(=NN2)C3=CC=C(C=C3)F
• Molecular Formula: C15H12FN3OS
• Molecular Weight: 301.3 g/mol

Description

This compound is a synthetic intermediate for Canagliflozin. It is also known as (2R,3R,4R)-2-(®-1,2-dihydroxyethyl)-5-(3-((5-(4-fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)tetrahydrofuran-3,4-diol.

Scientific Research Applications

5-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide has been used in a variety of scientific research applications. It has been used in studies related to drug development, cancer research, and biochemistry. This compound has been used as a tool to study the structure and function of proteins, as well as to study the mechanisms of drug action. This compound has also been used to study the effects of environmental toxins on cells and organisms. Additionally, this compound has been used in studies related to the development of new drugs and therapies for various diseases, including cancer.

Mechanism of Action

The exact mechanism of action of 5-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide is not yet fully understood. However, it is believed that this compound binds to certain proteins in the body and modulates their activity. This compound has also been shown to interact with certain enzymes, which may be involved in the regulation of cell growth and differentiation. In addition, this compound has been found to interact with certain receptors, which may be involved in the regulation of signal transduction pathways.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes, which may be involved in the regulation of cell growth and differentiation. Additionally, this compound has been found to interact with certain receptors, which may be involved in the regulation of signal transduction pathways. This compound has also been shown to modulate the activity of certain proteins, which may be involved in the regulation of cell cycle progression.

Advantages and Limitations for Lab Experiments

5-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide has a number of advantages for use in laboratory experiments. This compound is a small molecule compound, which makes it easy to store and handle. Additionally, this compound is highly versatile and can be used in a variety of experiments. However, this compound also has some limitations. This compound is not as stable as some other compounds, which can make it difficult to store for long periods of time. Additionally, this compound is not as soluble as some other compounds, which can make it difficult to dissolve in certain solvents.

Future Directions

There are a number of potential future directions for 5-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide research. This compound could be used to study the structure and function of proteins, as well as to study the mechanisms of drug action. Additionally, this compound could be used to study the effects of environmental toxins on cells and organisms. This compound could also be used in studies related to the development of new drugs and therapies for various diseases, including cancer. Finally, this compound could be used to study the interactions between proteins and other molecules, which could lead to a better understanding of the molecular mechanisms of disease.

Synthesis Methods

5-(4-fluorophenyl)-N-[(thiophen-2-yl)methyl]-1H-pyrazole-3-carboxamide can be synthesized using a variety of methods. One such method is the Suzuki coupling reaction, which involves the use of a palladium catalyst and a base. This method is often used to synthesize this compound from the starting materials 4-fluorophenylboronic acid and thiophen-2-ylmethyl-1H-pyrazole-3-carboxamide. Another method is the Stille reaction, which involves the use of a palladium catalyst and a base. This method is often used to synthesize this compound from the starting materials 4-fluorophenylstannane and thiophen-2-ylmethyl-1H-pyrazole-3-carboxamide.